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Compound of Interest

Compound Name: CI7PP08Fln

Cat. No.: B15193476 Get Quote

Technical Support Center: CI7PP08Fln Assay
Welcome to the technical support center for the CI7PP08Fln assay. This guide provides

troubleshooting information and frequently asked questions to help you achieve optimal results

in your experiments.

Assay Principle: Competitive Immunoassay
The CI7PP08Fln assay is a competitive enzyme-linked immunosorbent assay (ELISA)

designed to quantify the concentration of the CI7PP08 protein in a sample. In this format, a

known amount of fluorescently labeled CI7PP08 ("tracer") competes with the unlabeled

CI7PP08 in the sample for a limited number of binding sites on a specific antibody coated onto

a microplate. The resulting fluorescent signal is inversely proportional to the concentration of

CI7PP08 in the sample.
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To cite this document: BenchChem. [Reducing background noise in CI7PP08Fln assays].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193476#reducing-background-noise-in-ci7pp08fln-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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